2-{[2-(2,4-Difluoroanilino)-2-oxoethyl]sulfanyl}acetic acid
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Description
2-{[2-(2,4-Difluoroanilino)-2-oxoethyl]sulfanyl}acetic acid is a useful research compound. Its molecular formula is C10H9F2NO3S and its molecular weight is 261.24. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Sulfanyl-, Sulfinyl-, and Sulfonyl-substituted Compounds
Research has explored the synthesis of sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes, highlighting the compound's role in developing chemiluminescent materials. These dioxetanes exhibit thermal stability, enabling room temperature handling, and their base-induced decomposition in DMSO produces light, indicating potential applications in optical materials and sensors (Watanabe et al., 2010).
Environmental Impact of Perfluorochemicals
The environmental presence and impact of perfluorochemicals (PFCs), particularly in urban watersheds, have been characterized, with sulfanyl-acetic acid derivatives potentially contributing to the complex mixtures of PFCs found in the environment. This highlights the importance of understanding the compound's environmental fate and transport (Nguyen et al., 2011).
Biological Activity of Sulfur and Nitrogen-containing Compounds
The synthesis of new sulfur- and nitrogen-containing derivatives based on phenylthiourea and acetophenone, including those related to sulfanyl-acetic acid, has been investigated for their potential physiological properties. These compounds exhibit significant biological activities, such as antioxidant effects and membrane stabilization, suggesting their use in drug development (Farzaliyev et al., 2020).
Applications in Catalysis and Material Science
Catalytic Oxidative Condensation
A study demonstrated the catalytic oxidative condensation of methane to acetic acid, involving a process that might utilize related sulfanyl-acetic acid derivatives as intermediates or catalysts, underscoring the compound's relevance in industrial chemistry and the production of petrochemicals (Periana et al., 2003).
Properties
IUPAC Name |
2-[2-(2,4-difluoroanilino)-2-oxoethyl]sulfanylacetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9F2NO3S/c11-6-1-2-8(7(12)3-6)13-9(14)4-17-5-10(15)16/h1-3H,4-5H2,(H,13,14)(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKEYYYKEKAYVOO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)F)NC(=O)CSCC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9F2NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.